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Calcium hydroxide (Ca(OH)₂), a simple inorganic compound known traditionally as slaked

lime, has a rich and diverse history of application across numerous scientific and industrial

fields. From its ancient use in construction to its pivotal role in modern dentistry and emerging

environmental technologies, its versatility stems from its fundamental chemical properties: high

alkalinity and its role as a source of calcium and hydroxyl ions. This technical guide provides an

in-depth overview of the historical and contemporary applications of calcium hydroxide in

scientific research, with a focus on dentistry, environmental science, and industrial processes.

Applications in Dental and Medical Research
The introduction of calcium hydroxide into dentistry in 1920 by Hermann marked a paradigm

shift in vital pulp therapy.[1][2][3][4][5][6][7] For over a century, it has been a cornerstone

material in endodontics, valued for its therapeutic effects.[2][4]

Mechanism of Action in Dentistry
The primary therapeutic properties of calcium hydroxide are attributed to its high pH

(approximately 12.5) upon dissociation into calcium (Ca²⁺) and hydroxyl (OH⁻) ions.[1][3][8]

Antimicrobial Effect: The high concentration of hydroxyl ions creates a highly alkaline

environment that is bactericidal or bacteriostatic, disrupting bacterial enzymatic activity and

cytoplasmic membranes.[3][8] This makes it effective against a wide range of

microorganisms found in infected root canals.[8]
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Mineralization Induction: When in contact with vital pulp tissue, calcium hydroxide causes a

superficial coagulative necrosis.[1][3] This mild irritation is believed to stimulate the release

of inflammatory mediators and growth factors, which in turn triggers the differentiation of pulp

cells into odontoblast-like cells, leading to the formation of a hard tissue barrier known as a

dentin bridge.[1][3][8] The released calcium ions also contribute to the mineralization

process.[9]

Key Dental Applications
Pulp Capping: As a direct or indirect pulp capping agent, it is placed on exposed or nearly

exposed dental pulp to protect it and stimulate the formation of reparative dentin.[1][3][10] It

has long been considered the "gold standard" for this procedure.[10]

Intracanal Medicament: It is widely used as a temporary dressing within the root canal

system between appointments to disinfect the canal and reduce inflammation.[1][3][4][8][11]

Apexification: In non-vital immature permanent teeth, calcium hydroxide is used to induce

the formation of a calcific barrier across the open root apex.[1][3] This process typically

requires replacing the dressing at 3-month intervals and can take 6 to 24 months to

complete.[1]

Root Canal Sealers: It is incorporated into various root canal sealer formulations for its

antimicrobial and biocompatible properties.[1][3][4]

Quantitative Data: Clinical Success in Direct Pulp
Capping
Clinical research has extensively evaluated the success rate of calcium hydroxide in direct

pulp capping, often comparing it to newer bioactive materials like Mineral Trioxide Aggregate

(MTA) and Biodentine.
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Material Follow-up Period Success Rate (%) Reference

Calcium Hydroxide 12 Months 95% [10]

Tricalcium Silicate 12 Months 98.3% [10]

Calcium Hydroxide 36 Months 52% - 69% [12]

MTA 36 Months 85% - 93% [12]

Calcium Hydroxide 48 Months 89% [10]

Glass Ionomer

Cement
48 Months 93% [10]

Calcium Hydroxide 60 Months 80% [10]

Adhesive Resin

System
60 Months 93% [10]

Meta-analyses indicate that while calcium hydroxide is effective, materials like MTA often

demonstrate significantly higher long-term success rates in direct pulp capping of permanent

teeth.[12][13]

Experimental Protocols
Protocol 1: Direct Pulp Capping Clinical Trial

Patient Selection: Select patients with deep carious lesions leading to mechanical or carious

pulp exposure in permanent teeth. Confirm pulp vitality via sensitivity testing.

Procedure: After achieving profound local anesthesia and rubber dam isolation, remove the

caries. Achieve hemostasis at the exposure site using a cotton pellet moistened with sterile

saline or sodium hypochlorite.

Material Application: Place the pulp capping agent (e.g., calcium hydroxide paste) directly

over the exposure site without pressure.

Restoration: Place a base/liner (e.g., glass ionomer cement) over the capping material,

followed by the final restoration.
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Follow-up: Evaluate the tooth clinically (for pain, swelling, or fistula) and radiographically (for

periapical pathology or dentin bridge formation) at predefined intervals (e.g., 6, 12, 24, and

36 months).[10][12] Success is defined as the absence of clinical and radiographic signs of

irreversible pulpitis or necrosis.[14]

Protocol 2: Removal of Calcium Hydroxide from the Root Canal Effective removal of Ca(OH)₂

is crucial as remnants can interfere with the seal of the final root canal filling.[15]

Initial Irrigation: Use a master apical file to mechanically loosen the paste within the canal.

Chemical Irrigation: Irrigate the canal with sodium hypochlorite (NaOCl) and a chelating

agent such as Ethylenediaminetetraacetic acid (EDTA).[16]

Activation: Agitate the irrigant using sonic (e.g., EndoActivator) or ultrasonic devices to

enhance the hydrodynamic flow and improve the dissolution and removal of the paste from

canal irregularities.[15][16]

Final Rinse: Perform a final rinse with sterile water or saline and dry the canal with paper

points before obturation.
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Caption: Mechanism of calcium hydroxide in direct pulp capping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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